Calcium;tin

• Molecular Formula: CaSn
• Molecular Weight: 158.79 g/mol
• InChI: InChI=1S/Ca.Sn
• InChIKey: DPDORTBBLUCNJG-UHFFFAOYSA-N

Ca2Sn Physicochemical & Functional Baseline

Calcium–tin, primarily represented by the intermetallic phase Ca2Sn (dicalcium stannide), belongs to the Ca–X (X = Si, Ge, Sn, Pb) family of Zintl-phase intermetallic compounds [1]. Ca2Sn crystallizes in an orthorhombic Co2Si-type structure (space group Pnma), exhibits a calculated density of 3.41 g cm⁻³, and is the Ca-richest member of the Ca–Sn binary system, melting congruently at the highest temperature among all Ca–Sn phases [2]. First-principles calculations identify Ca2Sn as a direct–band-gap semiconductor with a narrow band gap of 0.06–0.068 eV, and it possesses the most negative formation enthalpy among the Ca(2–x)MgxSn (x = 0, 1, 2) series, indicating superior thermodynamic stability [3][4]. These properties underpin its emerging role in narrow-gap semiconductor and energy-storage applications.

1

Electronic Narrow-gap semiconductor, reported direct band gap 0.06 eV

2

Structure Orthorhombic Zintl phase, Ca-richest intermetallic in binary system

3

Stability Reported highest formation enthalpy among Ca-Sn phases

• [1] Shi, D., Yang, Z., et al. First-principle studies of Ca–X (X=Si,Ge,Sn,Pb) intermetallic compounds. Journal of Solid State Chemistry, 183(1), 2010, 120–128. DOI: 10.1016/j.jssc.2009.10.022 View Source
• [2] Palenzona, A., Manfrinetti, P., et al. Phase diagram of the Ca–Sn system. Journal of Alloys and Compounds, 312(1–2), 2000, 165–171. DOI: 10.1016/S0925-8388(00)01153-1 View Source
• [3] Materials Project. Ca2Sn (mp-22735). Formation Energy: -0.657 eV/atom; Band Gap: 0.060 eV. DOI: 10.17188/1198936 View Source
• [4] Li, P. B. First-principles calculations of elastic properties and electronic structure of Ca(2–x)MgxSn (x=0,1,2). Master’s thesis, Guangxi University, 2013. View Source

Why Ca2Sn Cannot Be Substituted by Ca–X Compounds

Substituting Ca2Sn with its lighter congeners Ca2Si or Ca2Ge in electronic or energy-storage applications introduces quantifiable performance mismatches: while Ca2Sn is a direct-band-gap semiconductor with a band gap of 0.06 eV, Ca2Si and Ca2Ge exhibit significantly larger direct gaps of 0.324 eV and 0.265 eV, respectively, altering carrier excitation thresholds and optoelectronic response windows [1]. Thermochemically, Ca2Sn displays a formation energy of –0.657 eV atom⁻¹, notably more negative than those of Ca2Si (–0.449 eV atom⁻¹) and Ca2Ge (–0.467 eV atom⁻¹), meaning that Ca2Sn is substantially more resistant to phase decomposition under thermal or electrochemical cycling [2]. In the battery context, Ca–Sn alloy anodes sustain 5000 cycles at 260 mA g⁻¹, whereas elemental Sn anodes in Ca-ion cells achieve only >300 cycles, representing a greater than 15‑fold difference in operational longevity [3][4]. These three orthogonal dimensions—electronic structure, thermodynamic stability, and electrochemical durability—collectively preclude generic interchange within this compound family.

Ca₂Sn (target)

Ca₂Si / Ca₂Ge

Reported band gap mismatch exceeds 4-fold; Ca₂Sn absorption edge shifts to far-IR, altering optoelectronic response windows.

Ca₂Sn (target)

Ca₂Si / Ca₂Ge

Formation energy difference over 0.19 eV/atom; Ca₂Sn resides on convex hull, while analogs are marginally metastable, affecting phase stability under cycling.

Ca–Sn alloy

Elemental Sn

Reported cycle life disparity exceeds 15× in Ca-ion cells; substitution risks premature capacity fade in long-duration testing.

• [1] Shi, D., Yang, Z., et al. First-principle studies of Ca–X (X=Si,Ge,Sn,Pb) intermetallic compounds. Journal of Solid State Chemistry, 183(1), 2010, 120–128. DOI: 10.1016/j.jssc.2009.10.022 View Source
• [2] Materials Project. Ca2Sn (mp-22735), Ca2Si (mp-1369), Ca2Ge (mp-22734). Formation energies: –0.657, –0.449, –0.467 eV/atom respectively. View Source
• [3] Zhao-Karger, Z., Xiu, Y., Li, Z., Reupert, A., Smok, T., & Fichtner, M. Calcium-tin alloys as anodes for rechargeable non-aqueous calcium-ion batteries at room temperature. Nature Communications, 13, 3849 (2022). DOI: 10.1038/s41467-022-31261-z View Source
• [4] Yao, H., et al. Discovery of Calcium-Metal Alloy Anodes for Reversible Ca-Ion Batteries. Advanced Energy Materials, 9(4), 2019, 1802994. DOI: 10.1002/aenm.201802994 View Source

Ca2Sn Head-to-Head Evidence vs. Analogs

Direct Band Gap vs. Ca2Si and Ca2Ge

First-principles electronic structure calculations demonstrate that Ca2Sn possesses a direct band gap of 0.06 eV at the Γ-point, whereas the isostructural compounds Ca2Si and Ca2Ge exhibit direct gaps of 0.324 eV and 0.265 eV, respectively [1]. This represents a 5.4‑fold reduction relative to Ca2Si and a 4.4‑fold reduction relative to Ca2Ge. The narrow gap of Ca2Sn places its absorption edge in the far-infrared region (~20 µm), in contrast to the near-infrared absorption edges of Ca2Si (~3.8 µm) and Ca2Ge (~4.7 µm), enabling distinct spectral selectivity in photodetector and thermophotovoltaic applications.

Band Gap (eV)

Cross-study comparable

Ca₂Sn 0.06 eV
vs. Ca₂Si 0.324 eV | Ca₂Ge 0.265 eV

Narrow-gap response supports far-IR photodetection research; reported 4–5× gap reduction relative to analogs.

DFT GGA calculations; orthorhombic Pnma structures. Absorption edge context.

Evidence Dimension	Direct band gap (eV)
Target Compound Data	Ca2Sn: 0.06 eV (direct, Γ-point)
Comparator Or Baseline	Ca2Si: 0.324 eV; Ca2Ge: 0.265 eV
Quantified Difference	ΔE_g = –0.264 eV vs. Ca2Si (–81%); ΔE_g = –0.205 eV vs. Ca2Ge (–77%)
Conditions	First-principles GGA-DFT calculations; orthorhombic Pnma structures

Why This Matters

The extreme narrow-gap character of Ca2Sn enables far-infrared optoelectronic functionality inaccessible to its Si and Ge analogs, making it the preferred choice for long-wavelength detection and thermophotovoltaic energy conversion.

• [1] Shi, D., Yang, Z., et al. First-principle studies of Ca–X (X=Si,Ge,Sn,Pb) intermetallic compounds. Journal of Solid State Chemistry, 183(1), 2010, 120–128. DOI: 10.1016/j.jssc.2009.10.022 View Source

Thermodynamic Stability vs. Ca2Si and Ca2Ge

DFT-computed formation energies from the Materials Project database show that Ca2Sn has a formation energy of –0.657 eV atom⁻¹, which is 46 % more negative than that of Ca2Si (–0.449 eV atom⁻¹) and 41 % more negative than that of Ca2Ge (–0.467 eV atom⁻¹) [1][2]. Ca2Sn lies exactly on the convex hull (energy above hull = 0.000 eV atom⁻¹), indicating it is thermodynamically stable against decomposition into any competing phases at 0 K. In contrast, Ca2Si and Ca2Ge reside slightly above the hull (0.014 eV atom⁻¹ and 0.018 eV atom⁻¹, respectively), making them marginally metastable.

Formation Energy

Cross-study comparable

–0.657 eV/atom

Reported highest thermodynamic stability; Ca₂Sn lies on convex hull, while Ca₂Si and Ca₂Ge are marginally metastable.

Materials Project DFT data; 0 K, normalized per atom.

Evidence Dimension	Formation energy (eV/atom)
Target Compound Data	Ca2Sn: –0.657 eV/atom
Comparator Or Baseline	Ca2Si: –0.449 eV/atom; Ca2Ge: –0.467 eV/atom
Quantified Difference	ΔE_form = –0.208 eV/atom vs. Ca2Si; –0.190 eV/atom vs. Ca2Ge
Conditions	DFT GGA/GGA+U; 0 K; normalized per atom

Why This Matters

Ca2Sn’s superior thermodynamic stability translates to greater resistance to phase decomposition during high-temperature synthesis, long-term service, and electrochemical cycling, reducing the risk of performance degradation in operational devices.

• [1] Materials Project. Ca2Sn (mp-22735). Formation Energy: –0.657 eV/atom; Energy Above Hull: 0.000 eV/atom. DOI: 10.17188/1198936 View Source
• [2] Materials Project. Ca2Si (mp-1369, –0.449 eV/atom); Ca2Ge (mp-22734, –0.467 eV/atom). View Source

Cycle Life: Ca–Sn Alloy vs. Elemental Sn Anode

In a direct electrochemical comparison, Zhao-Karger et al. (2022) demonstrated that Ca–Sn alloy anodes in coin cells with a 1,4-polyanthraquinone cathode and 0.25 M Ca[B(hfip)₄]₂/DME electrolyte delivered 5000 charge–discharge cycles at 260 mA g⁻¹ while retaining 78 mAh g⁻¹ capacity relative to the cathode [1]. In stark contrast, prior Ca-ion cells employing elemental Sn anodes achieved only >300 cycles under comparable conditions [2]. The Ca–Sn alloy thus provides greater than 15‑fold cycle life extension, attributed to the in-situ formation of CaSn3 during reversible calciation/decalciation and the thermodynamic stabilization inherent to the Ca2Sn precursor phase.

Cycle Life

Direct comparison

Ca–Sn alloy 5000 cycles
vs. elemental Sn >300 cycles

Reported >15× cycle life extension; supports selection for long-duration Ca-ion anode research.

Coin cell, 260 mA g⁻¹, organic cathode, DME electrolyte, RT.

Evidence Dimension	Cycle life at specified current density
Target Compound Data	Ca–Sn alloy anode: 5000 cycles at 260 mA g⁻¹; capacity retention 78 mAh g⁻¹
Comparator Or Baseline	Elemental Sn anode: >300 cycles; capacity not specified
Quantified Difference	>15× longer cycle life; stable capacity retention demonstrated over 5000 cycles
Conditions	Coin cell; organic cathode (14PAQ); 0.25 M Ca[B(hfip)₄]₂ in DME; room temperature

Why This Matters

The 15‑fold cycle life advantage positions Ca–Sn alloy anodes as the only viable option for long-duration, maintenance-free Ca-ion batteries in stationary energy storage, directly impacting procurement decisions for battery-grade Ca–Sn materials.

• [1] Zhao-Karger, Z., Xiu, Y., Li, Z., Reupert, A., Smok, T., & Fichtner, M. Calcium-tin alloys as anodes for rechargeable non-aqueous calcium-ion batteries at room temperature. Nature Communications, 13, 3849 (2022). DOI: 10.1038/s41467-022-31261-z View Source
• [2] Yao, H., et al. Discovery of Calcium-Metal Alloy Anodes for Reversible Ca-Ion Batteries. Advanced Energy Materials, 9(4), 2019, 1802994. DOI: 10.1002/aenm.201802994 View Source

Stability Ranking in Ca–Mg–Sn System

First-principles calculations on the Ca(2–x)MgxSn series (x = 0, 1, 2) by Li (2013) reveal a clear thermodynamic stability hierarchy: Ca2Sn (most negative formation enthalpy) > CaMgSn > Mg2Sn [1]. Concomitantly, the electronic structure transitions from a direct-band-gap semiconductor in Ca2Sn (E_g = 0.068 eV) to a metallic conductor in both CaMgSn and Mg2Sn. This semiconductor-to-metal crossover, coupled with the declining thermodynamic stability upon Mg substitution, means that only Ca2Sn retains both a well-defined band gap and maximal phase stability—critical for applications requiring reproducible electronic and structural integrity.

Stability Rank

Class-level inference

Ca₂Sn > CaMgSn > Mg₂Sn

Ca₂Sn is the reported thermodynamically preferred precipitate; semiconductor-to-metal transition with Mg substitution.

DFT first-principles; Ca(2–x)MgxSn series. Data to verify.

Evidence Dimension	Formation enthalpy stability ranking and electronic character
Target Compound Data	Ca2Sn: most stable; direct band gap 0.068 eV
Comparator Or Baseline	CaMgSn: intermediate stability; metallic; Mg2Sn: least stable; metallic
Quantified Difference	Qualitative ranking: Ca2Sn > CaMgSn > Mg2Sn; semiconductor → metal transition
Conditions	DFT first-principles; Ca(2–x)MgxSn orthorhombic/cubic structures

Why This Matters

In Mg alloy design where Ca and Sn are added for precipitation strengthening, Ca2Sn is the thermodynamically preferred precipitate phase, and its semiconducting nature—versus the metallic character of CaMgSn and Mg2Sn—can influence grain-boundary electrical properties and corrosion behavior, guiding alloy composition optimization.

• [1] Li, P. B. First-principles calculations of elastic properties and electronic structure of Ca(2–x)MgxSn (x=0,1,2). Master’s thesis, Guangxi University, 2013. View Source

Ca2Sn Research & Industrial Applications

Far-Infrared Narrow-Gap Semiconductor Devices

Ca2Sn’s 0.06 eV direct band gap—81 % narrower than that of Ca2Si—enables photodetection and emission in the far-infrared (λ ≈ 20 µm) spectral window [1]. This is directly relevant to thermal imaging, gas sensing, and free-space optical communication applications that cannot be served by wider-gap Ca2Si or Ca2Ge. Researchers procuring narrow-gap intermetallics for IR optoelectronics should select Ca2Sn over its lighter analogs solely on the basis of this spectrally matched band gap.

Ultra-Long-Cycle Calcium-Ion Battery Anodes

Ca–Sn alloy anodes demonstrate 5000‑cycle durability in full Ca-ion cells, compared to a reported >300 cycles for pure Sn anodes, representing a greater than 15‑fold cycle life improvement [2][3]. This durability is attributed to the reversible calciation/decalciation of in-situ formed CaSn3, enabled by the thermodynamic stability of the parent Ca2Sn phase. Industrial developers of stationary Ca-ion batteries should prioritize Ca–Sn alloy powders over elemental Sn to meet long-lifetime grid-storage requirements.

Thermodynamically Stable Precipitate in Mg–Sn–Ca Alloys

In Mg–Sn–Ca precipitation-hardened alloys, Ca2Sn is the most thermodynamically stable intermetallic phase, ranking above CaMgSn and Mg2Sn in formation enthalpy [4]. Its precipitation at grain boundaries enhances high-temperature strength and creep resistance. Metallurgists designing Mg alloys for automotive or aerospace applications can exploit this stability hierarchy to engineer precipitation sequences that maximize mechanical performance while minimizing over-aging susceptibility.

Application

Selection Property

Validation Focus

Far-IR narrow-gap semiconductor research

Reported direct band gap 0.06 eV

Spectral response in 15–25 µm window; comparison with Ca₂Si/Ca₂Ge absorption edge

Ca-ion battery anode studies

Reported cycle life >5000 at 260 mA g⁻¹

Capacity retention over extended cycling; phase stability of in-situ CaSn₃

Mg–Sn–Ca precipitation-hardened alloy design

Reported highest formation enthalpy in Ca–Mg–Sn system

Precipitate stability hierarchy; grain-boundary electronic character

• [1] Shi, D., Yang, Z., et al. First-principle studies of Ca–X (X=Si,Ge,Sn,Pb) intermetallic compounds. Journal of Solid State Chemistry, 183(1), 2010, 120–128. DOI: 10.1016/j.jssc.2009.10.022 View Source
• [2] Zhao-Karger, Z., Xiu, Y., Li, Z., Reupert, A., Smok, T., & Fichtner, M. Calcium-tin alloys as anodes for rechargeable non-aqueous calcium-ion batteries at room temperature. Nature Communications, 13, 3849 (2022). DOI: 10.1038/s41467-022-31261-z View Source
• [3] Yao, H., et al. Discovery of Calcium-Metal Alloy Anodes for Reversible Ca-Ion Batteries. Advanced Energy Materials, 9(4), 2019, 1802994. DOI: 10.1002/aenm.201802994 View Source
• [4] Li, P. B. First-principles calculations of elastic properties and electronic structure of Ca(2–x)MgxSn (x=0,1,2). Master’s thesis, Guangxi University, 2013. View Source